Cas no 32785-40-3 (2-Chloro-4-methyl-6-phenylpyrimidine)

• Product Name: 2-Chloro-4-methyl-6-phenylpyrimidine
• CAS No: 32785-40-3
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• MDL: MFCD18449373
• CID: 1040385
• PubChem ID: 609272
• Update Time: 2024-10-30

2-Chloro-4-methyl-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-6-phenylpyrimidine
• 2-Chlor-4-methyl-6-phenyl-pyrimidin
• 2-chloro-4-methyl-6-phenyl-pyrimidine
• 2-chloro-4-phenyl-6-methylpyrimidine
• AC1LCZ6D
• AK-87387
• ANW-65902
• CTK8C1108
• KB-229690
• Pyrimidine, 2-chloro-4-methyl-6-phenyl-
• A875516
• SCHEMBL632215
• AKOS016005465
• FT-0757894
• CS-0153155
• DTXSID50346061
• 32785-40-3
• MFCD18449373
• C74668
• SB60853
• DS-18321
• DA-06865

• MDL： MFCD18449373
• Inchi： 1S/C11H9ClN2/c1-8-7-10(14-11(12)13-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： XLNXAKAMPPMGDS-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 204.04557
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Boiling Point: 351.2±11.0°C at 760 mmHg
• PSA: 25.78

2-Chloro-4-methyl-6-phenylpyrimidine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines